4-Hydroxy-3,3-dimethyl-2-(5-methylfuran-2-yl)-1,4-diazaspiro[4.5]dec-1-en-6-one 1-oxide
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Overview
Description
4-HYDROXY-3,3-DIMETHYL-2-(5-METHYLFURAN-2-YL)-6-OXO-1,4-DIAZASPIRO[45]DEC-1-EN-1-IUM-1-OLATE is a complex organic compound with a unique structure that includes a spirocyclic system, a furan ring, and multiple functional groups
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-HYDROXY-3,3-DIMETHYL-2-(5-METHYLFURAN-2-YL)-6-OXO-1,4-DIAZASPIRO[4Common synthetic routes may involve the use of starting materials such as 3,3-dimethyl-2-butanone and 5-methylfuran-2-carboxylic acid, followed by cyclization and functional group modifications under controlled conditions .
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as continuous flow synthesis and the use of advanced catalysts can be employed to enhance the efficiency of the production process .
Chemical Reactions Analysis
Types of Reactions
4-HYDROXY-3,3-DIMETHYL-2-(5-METHYLFURAN-2-YL)-6-OXO-1,4-DIAZASPIRO[4.5]DEC-1-EN-1-IUM-1-OLATE can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.
Reduction: Reduction reactions can convert the compound into alcohols or amines.
Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, leading to the formation of various derivatives.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles or electrophiles for substitution reactions. Reaction conditions typically involve controlled temperatures, solvents, and catalysts to achieve the desired transformations .
Major Products
The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or amines .
Scientific Research Applications
4-HYDROXY-3,3-DIMETHYL-2-(5-METHYLFURAN-2-YL)-6-OXO-1,4-DIAZASPIRO[4.5]DEC-1-EN-1-IUM-1-OLATE has a wide range of applications in scientific research:
Mechanism of Action
The mechanism by which 4-HYDROXY-3,3-DIMETHYL-2-(5-METHYLFURAN-2-YL)-6-OXO-1,4-DIAZASPIRO[4.5]DEC-1-EN-1-IUM-1-OLATE exerts its effects involves interactions with various molecular targets and pathways. For example, it may inhibit specific enzymes or interact with cellular receptors to modulate biological processes. The exact molecular targets and pathways can vary depending on the specific application and context .
Comparison with Similar Compounds
Similar Compounds
Similar compounds include:
- 4-HYDROXY-2,5-DIMETHYL-3(2H)-FURANONE
- 4-HYDROXY-5-METHYL-3(2H)-FURANONE
- 2,5-DIMETHYL-4-METHOXY-3(2H)-FURANONE .
Uniqueness
What sets 4-HYDROXY-3,3-DIMETHYL-2-(5-METHYLFURAN-2-YL)-6-OXO-1,4-DIAZASPIRO[4.5]DEC-1-EN-1-IUM-1-OLATE apart is its spirocyclic structure and the presence of multiple functional groups, which confer unique chemical reactivity and potential biological activities. This makes it a valuable compound for various research and industrial applications .
Properties
Molecular Formula |
C15H20N2O4 |
---|---|
Molecular Weight |
292.33 g/mol |
IUPAC Name |
1-hydroxy-2,2-dimethyl-3-(5-methylfuran-2-yl)-4-oxido-1-aza-4-azoniaspiro[4.5]dec-3-en-6-one |
InChI |
InChI=1S/C15H20N2O4/c1-10-7-8-11(21-10)13-14(2,3)17(20)15(16(13)19)9-5-4-6-12(15)18/h7-8,20H,4-6,9H2,1-3H3 |
InChI Key |
RIAGCESFLSGXGX-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC=C(O1)C2=[N+](C3(CCCCC3=O)N(C2(C)C)O)[O-] |
Origin of Product |
United States |
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